Cas no 1318025-75-0 ((2S,4aR,4bR,6aS,12aS,12bR,14aR)-2-(acetyloxy)-2,3,4,4a,4b,5,6,6a,12,12a,12b,13,14,14a-tetradecahydro-1,1,4a,6a,9,12b-hexamethyl-1H,11H-phenanthro[2,1-b]pyrano[3,4-e]pyran-11-one)

(2S,4aR,4bR,6aS,12aS,12bR,14aR)-2-(acetyloxy)-2,3,4,4a,4b,5,6,6a,12,12a,12b,13,14,14a-tetradecahydro-1,1,4a,6a,9,12b-hexamethyl-1H,11H-phenanthro[2,1-b]pyrano[3,4-e]pyran-11-one structure

1318025-75-0 structure

Product Name:(2S,4aR,4bR,6aS,12aS,12bR,14aR)-2-(acetyloxy)-2,3,4,4a,4b,5,6,6a,12,12a,12b,13,14,14a-tetradecahydro-1,1,4a,6a,9,12b-hexamethyl-1H,11H-phenanthro[2,1-b]pyrano[3,4-e]pyran-11-one

CAS No:1318025-75-0

MF:C₂₈H₄₀O₅

MW:456.61420917511

CID:4588315

PubChem ID:53475642

Update Time:2024-03-01

(2S,4aR,4bR,6aS,12aS,12bR,14aR)-2-(acetyloxy)-2,3,4,4a,4b,5,6,6a,12,12a,12b,13,14,14a-tetradecahydro-1,1,4a,6a,9,12b-hexamethyl-1H,11H-phenanthro[2,1-b]pyrano[3,4-e]pyran-11-one Chemical and Physical Properties

Names and Identifiers

- Chevalone B
- [(1R,2S,11S,14R,15R,18S,20R)-1,7,11,15,19,19-hexamethyl-5-oxo-6,10-dioxapentacyclo[12.8.0.02,11.04,9.015,20]docosa-4(9),7-dien-18-yl] acetate
- 1318025-75-0
- CHEBI:217376
- (2S,4aR,4bR,6aS,12aS,12bR,14aR)-2-(acetyloxy)-2,3,4,4a,4b,5,6,6a,12,12a,12b,13,14,14a-tetradecahydro-1,1,4a,6a,9,12b-hexamethyl-1H,11H-phenanthro[2,1-b]pyrano[3,4-e]pyran-11-one
- AKOS040755472
- Inchi： 1S/C28H40O5/c1-16-14-19-18(24(30)31-16)15-22-27(6)11-8-20-25(3,4)23(32-17(2)29)10-12-26(20,5)21(27)9-13-28(22,7)33-19/h14,20-23H,8-13,15H2,1-7H3/t20-,21+,22-,23-,26-,27+,28-/m0/s1
- InChI Key： IRSLQXSSQAASGV-GPTGPEQGSA-N
- SMILES： [C@]12(C)CC[C@@]3([H])[C@](C)([C@]1([H])CC1C(=O)OC(C)=CC=1O2)CC[C@]1([H])[C@]3(C)CC[C@H](OC(C)=O)C1(C)C

Computed Properties

Exact Mass: 456.28757437g/mol
Monoisotopic Mass: 456.28757437g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 33
Rotatable Bond Count: 2
Complexity: 959
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.2
Topological Polar Surface Area: 61.8Å²

(2S,4aR,4bR,6aS,12aS,12bR,14aR)-2-(acetyloxy)-2,3,4,4a,4b,5,6,6a,12,12a,12b,13,14,14a-tetradecahydro-1,1,4a,6a,9,12b-hexamethyl-1H,11H-phenanthro[2,1-b]pyrano[3,4-e]pyran-11-one Pricemore >>

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